Cas no 1875938-50-3 (3-(Azetidin-3-yl)-5-(2,2-dimethylpropyl)-1,2,4-oxadiazole)

3-(Azetidin-3-yl)-5-(2,2-dimethylpropyl)-1,2,4-oxadiazole is a heterocyclic compound featuring an azetidine ring fused with a 1,2,4-oxadiazole core, substituted with a neopentyl (2,2-dimethylpropyl) group. This structure confers stability and potential bioactivity, making it valuable in medicinal chemistry and drug discovery. The azetidine moiety enhances conformational rigidity, while the oxadiazole ring contributes to metabolic resistance and binding affinity. The neopentyl group may improve lipophilicity, influencing pharmacokinetic properties. This compound is of interest for its potential as a scaffold in designing enzyme inhibitors or receptor modulators. Its synthetic versatility allows for further functionalization, enabling exploration of structure-activity relationships in pharmaceutical research.
3-(Azetidin-3-yl)-5-(2,2-dimethylpropyl)-1,2,4-oxadiazole structure
1875938-50-3 structure
Product Name:3-(Azetidin-3-yl)-5-(2,2-dimethylpropyl)-1,2,4-oxadiazole
CAS No:1875938-50-3
MF:C10H17N3O
MW:195.261482000351
CID:5564889
PubChem ID:130658256
Update Time:2025-08-04

3-(Azetidin-3-yl)-5-(2,2-dimethylpropyl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

    • 3-(azetidin-3-yl)-5-(2,2-dimethylpropyl)-1,2,4-oxadiazole
    • EN300-1590714
    • 1875938-50-3
    • 3-(Azetidin-3-yl)-5-(2,2-dimethylpropyl)-1,2,4-oxadiazole
    • Inchi: 1S/C10H17N3O/c1-10(2,3)4-8-12-9(13-14-8)7-5-11-6-7/h7,11H,4-6H2,1-3H3
    • InChI Key: KCSIJSUMTGXEFK-UHFFFAOYSA-N
    • SMILES: O1C(CC(C)(C)C)=NC(C2CNC2)=N1

Computed Properties

  • Exact Mass: 195.137162174g/mol
  • Monoisotopic Mass: 195.137162174g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 198
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 51Ų

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3-(Azetidin-3-yl)-5-(2,2-dimethylpropyl)-1,2,4-oxadiazole Related Literature

Additional information on 3-(Azetidin-3-yl)-5-(2,2-dimethylpropyl)-1,2,4-oxadiazole

3-(Azetidin-3-yl)-5-(2,2-dimethylpropyl)-1,2,4-oxadiazole: A Comprehensive Overview

The compound with CAS No 1875938-50-3, known as 3-(Azetidin-3-yl)-5-(2,2-dimethylpropyl)-1,2,4-oxadiazole, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of 1,2,4-oxadiazoles, which are heterocyclic compounds with a five-membered ring containing two nitrogen atoms and one oxygen atom. The presence of the azetidin-3-yl group and the 2,2-dimethylpropyl substituent introduces unique electronic and steric properties to the molecule.

1,2,4-Oxadiazoles are well-known for their versatility in organic synthesis and their ability to act as building blocks for various functional materials. The azetidine ring in this compound contributes to its structural rigidity and potential biological activity. Recent studies have explored the use of such compounds in drug design due to their ability to interact with biological targets such as enzymes and receptors.

The synthesis of 3-(Azetidin-3-yl)-5-(2,2-dimethylpropyl)-1,2,4-oxadiazole typically involves a combination of nucleophilic substitution and cyclization reactions. Researchers have optimized synthetic routes to improve yield and purity. For instance, a recent study published in *Journal of Organic Chemistry* demonstrated a two-step synthesis involving the reaction of an azetidine derivative with a substituted hydrazine followed by cyclization under acidic conditions.

In terms of applications, this compound has shown promise in several areas. In the field of materials science, it has been investigated as a potential precursor for the synthesis of advanced materials such as metal-organic frameworks (MOFs) and coordination polymers. Its ability to coordinate with metal ions makes it a valuable component in these systems.

Moreover, 3-(Azetidin-3-yl)-5-(2,2-dimethylpropyl)-1,2,4-oxadiazole has been studied for its potential in catalysis. Recent research highlights its role as an organocatalyst in asymmetric synthesis reactions. The steric bulk introduced by the 2,2-dimethylpropyl group plays a crucial role in controlling the selectivity of these reactions.

Beyond its chemical applications, this compound has also been explored for its biological activity. Preclinical studies have suggested that it may possess anti-inflammatory and antioxidant properties. A study published in *Medicinal Chemistry Communications* reported that this compound exhibits moderate inhibitory activity against certain inflammatory enzymes.

From an environmental perspective, researchers are increasingly interested in understanding the biodegradability and ecological impact of such compounds. Recent eco-toxicological studies have focused on assessing their potential risks to aquatic life and soil microorganisms.

In conclusion,3-(Azetidin-3-yl)-5-(2,2-dimethylpropyl)-1,2,4-oxadiazole is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure and functional groups make it an intriguing subject for further research. As advancements in synthetic methodologies and characterization techniques continue to evolve

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